Cas no 119198-10-6 (2-(Chloromethyl)-5-nitro-1,3-benzoxazole)

• Product Name: 2-(Chloromethyl)-5-nitro-1,3-benzoxazole
• CAS No: 119198-10-6
• MF: C₈H₅ClN₂O₃
• MW: 212.58990073204
• MDL: MFCD01596292
• CID: 1083968
• PubChem ID: 2764189
• Update Time: 2025-04-20

2-(Chloromethyl)-5-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-nitrobenzo[d]oxazole
• 2-(Chloromethyl)-5-nitro-1,3-benzoxazole
• 2-(chloromethyl)-5-nitro-Benzoxazole
• 2-Chloromethyl-5-nitro-benzooxazole
• CS-0307950
• MFCD01596292
• AKOS005070920
• 2-(chloromethyl)-5-nitrobenzoxazole
• AQZQGQKSWZXRCF-UHFFFAOYSA-N
• SCHEMBL2353937
• 6X-0702
• AB09287
• DB-301957
• 2-chloromethyl-5-nitrobenzoxazole
• A926912
• F8889-9264
• 119198-10-6
• SY130177
• AC3147
• DTXSID40377344
• EN300-102161

• MDL： MFCD01596292
• Inchi： 1S/C8H5ClN2O3/c9-4-8-10-6-3-5(11(12)13)1-2-7(6)14-8/h1-3H,4H2
• InChI Key： AQZQGQKSWZXRCF-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.99895
• Monoisotopic Mass: 211.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.17

2-(Chloromethyl)-5-nitro-1,3-benzoxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles